Cas no 2155908-89-5 (rac-2-(1R,6R)-7-aminobicyclo4.2.0octan-7-ylacetamide)

• Product Name: rac-2-(1R,6R)-7-aminobicyclo4.2.0octan-7-ylacetamide
• CAS No: 2155908-89-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6286327
• PubChem ID: 165948068
• Update Time: 2025-07-08

rac-2-(1R,6R)-7-aminobicyclo4.2.0octan-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,6R)-7-aminobicyclo4.2.0octan-7-ylacetamide
• 2155908-89-5
• rac-2-[(1R,6R)-7-aminobicyclo[4.2.0]octan-7-yl]acetamide
• EN300-1287927

• Inchi： 1S/C10H18N2O/c11-9(13)6-10(12)5-7-3-1-2-4-8(7)10/h7-8H,1-6,12H2,(H2,11,13)/t7-,8-,10?/m0/s1
• InChI Key： PHLIXEJBLCYLOC-JIBHNJPVSA-N
• SMILES： O=C(CC1(C[C@@H]2CCCC[C@@H]21)N)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.1Ų

Additional information on rac-2-(1R,6R)-7-aminobicyclo4.2.0octan-7-ylacetamide

Rac-2-(1R,6R)-7-Aminobicyclo[4.2.0]octan-7-yl Acetamide: A Comprehensive Overview

Rac-2-(1R,6R)-7-Aminobicyclo[4.2.0]octan-7-yl Acetamide, also known by its CAS number 2155908-89-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a bicyclo[4.2.0]octane framework with an amino group at the 7-position and an acetamide substituent at the 2-position, which contributes to its stereochemical complexity and functional diversity.

The synthesis of Rac-2-(1R,6R)-7-Aminobicyclo[4.2.0]octan-7-yl Acetamide involves a series of intricate organic reactions, including ring-forming processes and stereo-selective amide formation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral recognition studies and enantioselective catalysis. The CAS number 2155908-89-5 uniquely identifies this compound in chemical databases, facilitating its identification and tracking across various research platforms.

One of the most notable aspects of this compound is its role in drug design and development. The bicyclic structure provides a rigid framework that can be exploited for molecular recognition and binding affinity studies. Recent research has focused on its potential as a lead compound for developing new therapeutic agents targeting specific protein-protein interactions or enzyme activities. For instance, studies have demonstrated that the compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for further optimization in oncology drug discovery.

In addition to its pharmacological applications, Rac-2-(1R,6R)-7-Aminobicyclo[4.2.0]octan-7-yl Acetamide has been utilized as a chiral auxiliary in organic synthesis. Its ability to induce high enantioselectivity in various reactions has been highlighted in recent publications, where it has been employed to construct complex chiral molecules with high optical purity. This application underscores the versatility of the compound in both academic and industrial settings.

The stereochemistry of this compound is another area of intense research interest. The (1R,6R) configuration imparts specific spatial arrangements that are critical for its biological activity and chemical reactivity. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to elucidate the stereochemical effects on binding affinity and catalytic activity. These studies provide valuable insights into the design of more potent and selective derivatives.

From an analytical standpoint, the characterization of Rac-2-(1R,6R)-7-Aminobicyclo[4.2.0]octan-7-yl Acetamide has been achieved through a combination of spectroscopic techniques, including NMR, IR, and mass spectrometry. These methods have not only confirmed the structural integrity of the compound but also provided detailed information about its conformational flexibility and hydrogen bonding capabilities.

In conclusion, Rac-2-(1R,6R)-7-Aminobicyclo[4.2.0]octan-7-yl Acetamide (CAS No: 2155908-89-5) stands out as a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure, stereochemical properties, and functional versatility make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.